Cas no 918824-99-4 (3-(1-Tridecylcyclohexyl)propane-1-sulfonic acid)

• Product Name: 3-(1-Tridecylcyclohexyl)propane-1-sulfonic acid
• CAS No: 918824-99-4
• MF: C₂₂H₄₄O₃S
• MW: 388.647966384888
• CID: 770086
• Update Time: 2023-08-03

3-(1-Tridecylcyclohexyl)propane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanesulfonic acid, 1-tridecyl-
• 3-(1-tridecylcyclohexyl)propane-1-sulfonic acid
• 3-(1-Tridecylcyclohexyl)propane-1-sulfonic acid

• Inchi： 1S/C22H44O3S/c1-2-3-4-5-6-7-8-9-10-11-13-17-22(18-14-12-15-19-22)20-16-21-26(23,24)25/h2-21H2,1H3,(H,23,24,25)
• InChI Key： PHKMFXAYVZAGII-UHFFFAOYSA-N
• SMILES： S(CCCC1(CCCCCCCCCCCCC)CCCCC1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 419
• Topological Polar Surface Area: 62.8